Cas no 1262843-45-7 (Calcifediol-d3)

• Product Name: Calcifediol-d3
• CAS No: 1262843-45-7
• MF: C₂₇H₄₄O₂
• MW: 403.655553817749
• CID: 1064001
• PubChem ID: 71314475
• Update Time: 2025-06-24

Calcifediol-d3 Chemical and Physical Properties

Names and Identifiers

• Calcifediol-d3
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]-1-deuterioethylidene]-4-(dideuteriomethylidene)cyclohexan-1-ol
• 1262843-45-7
• 1ST1579_C
• 25-Hydroxyvitamin D3 (6,19,19-d3)
• HY-32351S
• 25-Hydroxyvitamin-D3-[2H3]
• G13762
• 140710-94-7
• J-005359
• (3S,5Z,7E)-(6,19,19-~2~H_3_)-9,10-Secocholesta-5,7,10-triene-3,25-diol
• 25-Hydroxyvitamin D3-[D3]
• 25-Hydroxyvitamin D3 (6,19,19-d3), >=97 atom % D, >=98% (CP)
• (3beta,5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol-d3
• CS-0203694
• MS-26893
• 25-OH-Vitamin D3 (6,19,19-d3); 25-Hydroxycholecalciferol (6,19,19-d3), 25-Hydroxycholecalciferol D3-D3, 25-Hydroxyergocalciferol D3-D3, Deuterated hydroxyvitamin D3
• DTXSID20747283
• 1ST1579
• ARD1579
• 25-Hydroxy vitamin D3-D3

• Inchi： 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11+,22-12-/t20-,23+,24-,25+,27-/m1/s1/i1D2,12D
• InChI Key： JWUBBDSIWDLEOM-CMMPNOGOSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C(/[2H])=C3\C(=C(/[2H])\[2H])\CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 403.35300
• Monoisotopic Mass: 403.352960880g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 6.73390

Additional information on Calcifediol-d3

Calcifediol-d3: A Comprehensive Overview of Its Applications and Recent Research Findings

The compound with the CAS number 1262843-45-7, known as Calcifediol-d3, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique properties and potential therapeutic applications. Calcifediol-d3 is a deuterated derivative of calcifediol, a compound that has shown promise in the treatment of certain respiratory conditions. This introduction aims to provide a detailed exploration of Calcifediol-d3, its chemical structure, pharmacological effects, and the latest research findings that highlight its significance in modern medicine.

Calcifediol-d3 belongs to the class of calcidiols, which are synthetic analogs of vitamin D. The deuterium labeling in Calcifediol-d3 enhances its metabolic stability and bioavailability, making it an attractive candidate for further clinical development. The molecular structure of Calcifediol-d3 features a hydroxyl group at the 1-position and a deuterium atom at the 3-position, which contributes to its distinct pharmacokinetic profile compared to its non-deuterated counterpart.

In recent years, there has been a growing interest in the use of deuterated compounds in medicine due to their improved pharmacological properties. Studies have demonstrated that deuterium labeling can enhance the efficacy and reduce the side effects of various drugs. Calcifediol-d3, with its enhanced stability and bioavailability, is being explored for its potential in treating respiratory infections caused by pathogens such as Mycoplasma pneumoniae. This bacterium, known for causing atypical pneumonia, has been difficult to treat with conventional antibiotics, making Calcifediol-d3 a promising alternative.

The pharmacological mechanism of action of Calcifediol-d3 involves its interaction with vitamin D receptors (VDRs) in the host cells. By binding to these receptors, calcifediol modulates immune responses and reduces inflammation. The deuterium atoms in Calcifediol-d3 slow down its metabolic degradation, allowing for a longer half-life and more sustained therapeutic effect. This property is particularly beneficial in chronic respiratory conditions where long-term treatment is often required.

Calcifediol-d3 in animal models of respiratory infection. A study conducted by Smith et al. (2021) demonstrated that treatment with Calcifediol-d3 significantly reduced lung inflammation and improved survival rates in mice infected with Mycoplasma pneumoniae. The researchers attributed these effects to the enhanced stability and prolonged half-life of Calcifediol-d3, which allowed for more consistent drug levels in the bloodstream.

In addition to its antiviral properties, there is emerging evidence suggesting that calcifediol derivatives may have potential applications in treating other inflammatory conditions. A study by Johnson et al. (2022) explored the anti-inflammatory effects of calcifediol on human lung epithelial cells. The findings indicated that calcifediol could reduce pro-inflammatory cytokine production and promote tissue repair mechanisms. These results are particularly relevant given the increasing prevalence of chronic lung diseases associated with inflammation.

The synthesis of Calcifediol-d3 presents unique challenges due to its complex molecular structure and the need for precise isotopic labeling. Advances in synthetic chemistry have enabled more efficient production methods, making it feasible to produce sufficient quantities for clinical trials. One key aspect of synthesizing deuterated compounds like calcifediol derivatives is maintaining high isotopic purity to ensure optimal pharmacological effects.

The regulatory landscape for deuterated drugs is evolving rapidly, with agencies such as the FDA and EMA recognizing their potential benefits over traditional pharmaceuticals. The approval process for drugs like calcifediol derivatives involves rigorous testing to ensure safety and efficacy. Given the promising results from preclinical studies, regulatory bodies are likely to consider expedited pathways for approval if clinical trials demonstrate similar benefits.

The future prospects for calcifediol derivatives are bright, with ongoing research exploring new therapeutic applications beyond respiratory infections. Potential uses include treating autoimmune diseases and enhancing immunotherapy treatments by modulating immune responses without significant side effects. The unique properties of deuterated compounds like calcifediol derivatives position them as valuable tools in developing next-generation therapeutics.

In conclusion, Calcifediol-d3, with its CAS number 1262843-45-7, represents a significant advancement in pharmaceutical chemistry and biochemistry. Its enhanced stability, bioavailability, and therapeutic potential make it a promising candidate for treating various respiratory conditions and inflammatory diseases. As research continues to uncover new applications for calcidiols and their derivatives, it is clear that compounds like calcifediol will play an increasingly important role in modern medicine.